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Compound of Interest

Compound Name: 2-Fluoro-5-nitrotoluene

Cat. No.: B1294961

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Fluoro-5-nitrotoluene, a key intermediate in various synthetic processes. Due to a lack of
publicly available quantitative solubility data, this document focuses on providing a detailed
experimental protocol for determining the solubility of 2-Fluoro-5-nitrotoluene in various
organic solvents. This guide will equip researchers with the necessary methodology to
generate precise and reliable solubility data for their specific applications.

Physicochemical Properties of 2-Fluoro-5-
nitrotoluene

A foundational understanding of the physicochemical properties of 2-Fluoro-5-nitrotoluene is
essential for interpreting its solubility behavior. Key properties are summarized in the table
below.
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Property Value Reference
CAS Number 455-88-9 [1]
Molecular Formula C7HsFNO:2 [1]
Molecular Weight 155.13 g/mol [1]
Appearance Crystalline solid [2]

Melting Point 38-40 °C

Boiling Point 99-100 °C at 13 mmHg

Flash Point 105 °C (closed cup)

Qualitative Solubility of 2-Fluoro-5-nitrotoluene and
Related Isomers

While specific quantitative data for 2-Fluoro-5-nitrotoluene is not readily available, qualitative
information for related isomers can provide some initial insights. For instance, 5-Fluoro-2-
nitrotoluene is described as soluble in ethanol and ether, and slightly soluble in water[3].
Another isomer, 2-Fluoro-4-nitrotoluene, is reported to be soluble in highly polar organic
solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), with poor solubility
in less polar solvents such as ether, and it is insoluble in water[4]. Based on its structure, 2-
Fluoro-5-nitrotoluene is expected to be soluble in common polar organic solvents.

Experimental Protocol for Determining Quantitative
Solubility

To obtain precise solubility data, a standardized experimental method is required. The following
protocol outlines the widely accepted equilibrium solubility method.

Materials and Equipment

e Solute: 2-Fluoro-5-nitrotoluene (purity >98%)

e Solvents: A range of organic solvents of analytical grade (e.g., methanol, ethanol, acetone,
ethyl acetate, dichloromethane, toluene, hexane)
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e Apparatus:

o

Analytical balance (£0.1 mg accuracy)
o Thermostatic shaker bath or incubator
o Calibrated thermometers

o Vials with screw caps

o Volumetric flasks and pipettes

o Syringe filters (e.g., 0.45 um PTFE)

o High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
for concentration analysis

o Centrifuge (optional)

Procedure

o Preparation of Saturated Solutions:

o Add an excess amount of 2-Fluoro-5-nitrotoluene to a series of vials, each containing a
known volume of a different organic solvent. The excess solid is crucial to ensure that a
saturated solution is formed.

o Seal the vials tightly to prevent solvent evaporation.
e Equilibration:
o Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C).

o Agitate the samples for a sufficient period to allow the system to reach equilibrium. This
can take anywhere from 24 to 72 hours. A preliminary study can be conducted to
determine the optimal equilibration time.

o Sample Collection and Preparation:
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o Once equilibrium is reached, allow the vials to stand undisturbed at the set temperature for
at least 2 hours to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed or
temperature-equilibrated pipette.

o Immediately filter the collected sample through a syringe filter into a pre-weighed
volumetric flask. This step is critical to remove any undissolved solid particles.

o Dilute the filtered sample with a suitable solvent to a concentration within the analytical
range of the chosen analytical method (HPLC or GC).

o Concentration Analysis:

o Analyze the diluted samples using a validated HPLC or GC method to determine the
concentration of 2-Fluoro-5-nitrotoluene.

o Prepare a calibration curve using standard solutions of known concentrations to ensure
accurate quantification.

» Calculation of Solubility:

o Calculate the solubility of 2-Fluoro-5-nitrotoluene in the respective solvent using the
following formula:

Solubility ( g/200 mL) = (Concentration from analysis x Dilution factor x Volume of flask) /
(Initial volume of supernatant) x 100

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of 2-Fluoro-5-nitrotoluene.
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Experimental workflow for solubility determination.
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Conclusion

While quantitative solubility data for 2-Fluoro-5-nitrotoluene in various organic solvents is not
readily found in published literature, this guide provides a robust and detailed experimental
protocol for its determination. By following the outlined equilibrium solubility method,
researchers can generate accurate and reproducible data essential for process development,
formulation, and other research applications. The provided physicochemical properties and
qualitative solubility information for related compounds offer a valuable starting point for solvent
selection and experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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